143537-62-6

N-(3-Oxohexanoyl)-L-homoserine lactone

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• CAS RN:
• 143537-62-6

• Formula:
• C10H15NO4

• InChI:
• InChI=1S/C10H15NO4/c1-2-3-7(12)6-9(13)11-8-4-5-15-10(8)14/h8H,2-6H2,1H3,(H,11,13)/t8-/m0/s1

• InChIKey:
• YRYOXRMDHALAFL-QMMMGPOBSA-N

• Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). Regulation of bacterial quorum sensing signaling systems to inhibit pathogenesis represents a new approach to antimicrobial therapy in the treatment of infectious diseases. AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group), and in the presence or absence of one or mo...

N-(3-Oxohexanoyl)-L-homoserine lactone

• CAS RN:
• 139290-36-1; 143537-62-6; 76924-95-3

• Formula:
• C10H15NO4

• InChI:
• InChI=1S/C10H15NO4/c1-2-3-7(12)6-9(13)11-8-4-5-15-10(8)14/h8H,2-6H2,1H3,(H,11,13)/t8-/m0/s1

• InChIKey:
• YRYOXRMDHALAFL-QMMMGPOBSA-N

• N-(3-oxohexanoyl)-L-homoserine lactone is an N-acyl-L-homoserine lactone having 3-oxohexanoyl as the acyl substituent.
  N-(3-Oxohexanoyl)-L-homoserine lactone is a natural product found in Pectobacterium carotovorum and Azospirillum lipoferum with data available.